Cas no 7428-83-3 (6-aminobenzo(a)pyrene)

6-aminobenzo(a)pyrene structure
6-aminobenzo(a)pyrene structure
Product Name:6-aminobenzo(a)pyrene
CAS No:7428-83-3
MF:C20H13N
MW:267.323924779892
CID:979156
PubChem ID:23911
Update Time:2025-04-19

6-aminobenzo(a)pyrene Chemical and Physical Properties

Names and Identifiers

    • 6-aminobenzo(a)pyrene
    • 6-AMINOBENZO[A]PYRENE
    • 6-Aminobenzo[a]pyreneneat
    • benzo[b]pyren-6-amine
    • CZURZERLMHKKGV-UHFFFAOYSA-N
    • 6-Benzo[a]pyrenamine
    • BENZO(a)PYREN-6-AMINE
    • SCHEMBL4916286
    • 7428-83-3
    • DTXSID60225297
    • 3-12-00-03404 (Beilstein Handbook Reference)
    • BRN 2982332
    • Benzo[a]pyren-6-amine
    • DB-219724
    • Benzo[pqr]tetraphen-6-amine
    • Inchi: 1S/C20H13N/c21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11H,21H2
    • InChI Key: CZURZERLMHKKGV-UHFFFAOYSA-N
    • SMILES: NC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

  • Exact Mass: 267.10489
  • Monoisotopic Mass: 267.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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